![molecular formula C9H8F2O2 B1297815 Ethyl 2,6-difluorobenzoate CAS No. 19064-14-3](/img/structure/B1297815.png)
Ethyl 2,6-difluorobenzoate
Overview
Description
Ethyl 2,6-difluorobenzoate (EFB) is a fluorinated organic compound used in a variety of applications. It is a colorless, volatile liquid with a pungent odor. It is used as a starting material in the synthesis of a variety of compounds, including pharmaceuticals, pesticides, and other specialty chemicals. It is also used as a solvent and in the manufacture of perfumes and fragrances. In addition, EFB has been studied for its potential use as a pharmaceutical agent, and its mechanism of action is being investigated.
Scientific Research Applications
Synthesis of Heterocycles
- Ethyl 2-diazo-4,4,4-trifluoro-3-oxobutanoate, related to Ethyl 2,6-difluorobenzoate, serves as a versatile intermediate in synthesizing a diverse set of trifluoromethyl heterocycles, useful in organic synthesis (Honey et al., 2012).
Analytical Methods in Environmental Studies
- A gas-liquid chromatographic procedure has been developed using derivatives of 2,6-difluorobenzoic acid, a compound related to this compound, for the sensitive analysis of trace levels of substances in environmental samples like pond water (Webster & Worobey, 1979).
Photochemical Studies
- Ethyl 3-azido-4,6-difluorobenzoate, a derivative of this compound, undergoes photolysis leading to the formation of unique compounds, which are identified using NMR spectroscopy and supported by DFT calculations (Andersson et al., 2017).
Electroanalytical Studies
- The electroanalytical behavior of 3,8-difluorobenzo[c]cinnoline, related to this compound, was studied using voltametric and coulometric methods, providing insights into the electrochemical characteristics of such compounds (Durmus et al., 2001).
Synthesis and Structural Analysis
- The esterification of 2,6-dimethoxybenzoic acid, a structurally related compound to this compound, has been studied, including its synthesis and crystallographic analysis (Khan et al., 2012).
Medicinal Chemistry
- Derivatives of this compound have been explored for their potential in developing new medications, such as antiepileptic drugs (Quan Zhe-shan, 2004).
Environmental Tracing and Analysis
- The use of fluorinated benzoic acid derivatives, closely related to this compound, as tracers in environmental studies, provides insight into the movement of water in porous media (Jaynes, 1994).
Safety and Hazards
Ethyl 2,6-difluorobenzoate is classified under the GHS07 hazard class . It carries the signal word ‘Warning’ and has hazard statements H302, H315, H319, H335 . These statements indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and rinsing cautiously with water in case of contact with eyes .
Properties
IUPAC Name |
ethyl 2,6-difluorobenzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8F2O2/c1-2-13-9(12)8-6(10)4-3-5-7(8)11/h3-5H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FBQKPNPHWYPJFU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C=CC=C1F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8F2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601014810 | |
Record name | Ethyl 2,6-difluorobenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601014810 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
19064-14-3 | |
Record name | Benzoic acid, 2,6-difluoro-, ethyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=19064-14-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzoic acid, 2,6-difluoro-, ethyl ester | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0019064143 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzoic acid, 2,6-difluoro-, ethyl ester | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Ethyl 2,6-difluorobenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601014810 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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